Cas no 2106451-18-5 (1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine)

1-(tert-Butoxy)methyl-5-methyl-1H-pyrazol-4-amine is a specialized pyrazole derivative featuring a tert-butoxymethyl substituent at the 1-position and an amino group at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and fine chemicals. The tert-butoxymethyl group enhances steric protection, improving stability during synthetic transformations, while the reactive amino group allows for further functionalization. Its structural features make it suitable for applications in heterocyclic synthesis, particularly in the preparation of biologically active compounds. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids or bases.
1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine structure
2106451-18-5 structure
Product Name:1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine
CAS No:2106451-18-5
MF:C9H17N3O
MW:183.250781774521
CID:5858266
PubChem ID:165480287
Update Time:2025-06-15

1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine
    • EN300-1112444
    • 1-[(tert-butoxy)methyl]-5-methyl-1H-pyrazol-4-amine
    • 2106451-18-5
    • Inchi: 1S/C9H17N3O/c1-7-8(10)5-11-12(7)6-13-9(2,3)4/h5H,6,10H2,1-4H3
    • InChI Key: PVSIWSBNZBAKHJ-UHFFFAOYSA-N
    • SMILES: O(CN1C(C)=C(C=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 183.137162174g/mol
  • Monoisotopic Mass: 183.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.1Ų

1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine Pricemore >>

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Additional information on 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine

Research Brief on 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine (CAS: 2106451-18-5): Recent Advances and Applications

The compound 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine (CAS: 2106451-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its tert-butoxymethyl and amine functional groups, has shown promising potential in various therapeutic applications, including kinase inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, positioning it as a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that modifications to the pyrazole core, particularly at the 4-amine position, could enhance selectivity for specific kinase targets, such as EGFR and BRAF. This finding opens new avenues for developing targeted cancer therapies with reduced off-target effects.

In addition to its applications in oncology, recent investigations have highlighted the compound's antimicrobial properties. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics.

The synthetic accessibility of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis route using green chemistry principles. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, researchers are exploring the incorporation of 1-(tert-butoxy)methyl-5-methyl-1H-pyrazol-4-amine into more complex molecular architectures. Preliminary results from unpublished studies suggest that when used as a building block in PROTAC (Proteolysis Targeting Chimera) design, it can enhance cellular permeability and target engagement. These developments underscore the compound's versatility and potential to contribute to next-generation therapeutic modalities.

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